Methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
Methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
Brand Name:
Vulcanchem
CAS No.:
73466-12-3
VCID:
VC0191704
InChI:
InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7-,11-10-,13-12+,16-14+/t19-,20-/m0/s1
SMILES:
CCCCCC=CCC=CC=CC=CC1C(O1)CCCC(=O)OC
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
Methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
CAS No.: 73466-12-3
Natural Products
VCID: VC0191704
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
![Methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate - 73466-12-3](/images/no_structure.jpg)
| CAS No. | 73466-12-3 |
|---|---|
| Product Name | Methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate |
| Standard InChI | InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7-,11-10-,13-12+,16-14+/t19-,20-/m0/s1 |
| Standard InChIKey | WTKAVFHPLJFCMZ-NIBLXIPLSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C=C\C=C\[C@H]1[C@@H](O1)CCCC(=O)OC |
| SMILES | CCCCCC=CCC=CC=CC=CC1C(O1)CCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CC=CC=CC1C(O1)CCCC(=O)OC |
| Synonyms | leukotriene A methyl ester leukotriene A methyl ester, (2alpha,3beta(1E,3E,5Z,8Z))-(+-)-isomer leukotriene A methyl ester, (2S-(2alpha,3beta(1E,3E,5Z,8Z)))-isomer leukotriene A4 methyl ester LTA4 ME methyl-(11,12,14,15-(2)H4)-oxidoeicosatetraenoate |
| PubChem Compound | 6478221 |
| Last Modified | Nov 11 2021 |
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